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Compound of Interest

Compound Name: AM-92016 hydrochloride

Cat. No.: B10768427 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with essential information regarding the stability and handling of AM-92016
hydrochloride in solution.

Frequently Asked Questions (FAQs)
Q1: What are the recommended storage conditions for AM-92016 hydrochloride?

A1: For long-term storage, AM-92016 hydrochloride in its pure, solid form should be stored at

-20°C for up to 3 years.[1] Once dissolved in a solvent, the stock solution should be stored at

-80°C and is generally stable for up to 1 year, though some suppliers recommend up to 6

months.[1][2] For short-term use (within a week), aliquots of the stock solution can be kept at

4°C.[1] It is crucial to aliquot the stock solution to avoid repeated freeze-thaw cycles.[1]

Q2: What is the best solvent for dissolving AM-92016 hydrochloride?

A2: Dimethyl sulfoxide (DMSO) is the recommended solvent for preparing concentrated stock

solutions of AM-92016 hydrochloride.[1][3]

Q3: How can I improve the solubility of AM-92016 hydrochloride?

A3: If you encounter solubility issues, gentle warming of the solution to 37°C or sonication can

aid in dissolution.[1][3][4] For in vivo preparations, a common formulation includes 10% DMSO,
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40% PEG300, 5% Tween-80, and 45% saline.[1][2] The solvents should be added sequentially,

ensuring the compound is fully dissolved before adding the next solvent.[1]

Q4: Is AM-92016 hydrochloride stable in aqueous solutions like PBS or cell culture media?

A4: While specific stability data in aqueous solutions is limited, it is a general best practice to

prepare working solutions fresh from a DMSO stock solution immediately before use.[1] The

final concentration of DMSO in cell-based assays should typically be kept below 0.1% to avoid

solvent-induced cellular effects.[1]

Q5: How should I handle the compound to ensure its stability?

A5: To maintain the integrity of AM-92016 hydrochloride, it is important to protect it from

moisture and light.[2][5] Store the solid compound and stock solutions in tightly sealed

containers.[4][5]
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Issue Possible Cause Recommended Solution

Precipitation in stock solution

after storage

The storage temperature was

not low enough, or the solution

underwent multiple freeze-

thaw cycles.

Store aliquoted stock solutions

at -80°C. If precipitation is

observed, try to redissolve by

warming the solution to 37°C

and sonicating before use.[1]

[4]

Cloudiness or precipitation in

working solution (e.g., cell

culture media)

The concentration of AM-

92016 hydrochloride exceeds

its solubility limit in the

aqueous buffer. The final

DMSO concentration may be

too low to maintain solubility.

Prepare a more dilute working

solution. Ensure the final

DMSO concentration is

sufficient to keep the

compound in solution, while

remaining non-toxic to cells

(ideally ≤ 0.1%).[1] Consider

using a solubilizing agent like

Tween-80 or SBE-β-CD for in

vivo studies if solubility is an

issue.[2][3]

Inconsistent experimental

results

The compound may have

degraded due to improper

storage or handling.

Always use freshly prepared

working solutions.[1] Ensure

that stock solutions have been

stored correctly at -80°C and

have not been subjected to

repeated freeze-thaw cycles.

[1] Protect solutions from light.

[2]

Difficulty dissolving the solid

compound

The compound may not be

readily soluble at room

temperature.

Use sonication to aid

dissolution.[1] Gentle warming

to 37°C can also be effective.

[4]

Stability and Solubility Data Summary
Storage Stability
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Form Storage Temperature Duration

Solid (Pure) -20°C Up to 3 years[1]

In Solvent (Stock Solution) -80°C 6 months to 1 year[1][2]

In Solvent (Stock Solution) -20°C Up to 1 month[2]

In Solvent (Aliquots for short-

term use)
4°C Up to 1 week[1]

Solubility

Solvent Concentration

DMSO 125 - 150 mg/mL[1][3]

10% DMSO + 40% PEG300 + 5% Tween 80 +

45% Saline
≥ 2.17 mg/mL to 4 mg/mL[1][2][3]

10% DMSO + 90% (20% SBE-β-CD in saline) ≥ 2.17 mg/mL[3]

10% DMSO + 90% corn oil ≥ 2.17 mg/mL[2][3]

Experimental Protocols
Protocol for Preparation of a Concentrated Stock Solution in DMSO

Equilibrate the vial of solid AM-92016 hydrochloride to room temperature before opening to

prevent moisture condensation.

Add the appropriate volume of high-purity DMSO to the vial to achieve the desired

concentration (e.g., 125 mg/mL).

Vortex the solution to mix.

If necessary, sonicate the vial in a water bath or gently warm to 37°C until the solid is

completely dissolved.[1][3][4]

Once dissolved, dispense the stock solution into single-use aliquots in tightly sealed vials.
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Store the aliquots at -80°C for long-term storage.[1]

Protocol for Preparation of a Working Solution for Cell-Based Assays

Thaw a single-use aliquot of the AM-92016 hydrochloride DMSO stock solution.

Serially dilute the stock solution with cell culture medium or an appropriate buffer (e.g., PBS)

to the final desired working concentration.

Ensure that the final concentration of DMSO in the working solution is below the level that

may affect your specific cells, typically not exceeding 0.1%.[1]

Use the freshly prepared working solution immediately for your experiment.[1]
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Add DMSO
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Aliquot into single-use vials
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Thaw one aliquot
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Caption: Workflow for the preparation and storage of AM-92016 hydrochloride solutions.
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Stock Solution
Working Solution

Precipitate Observed in Solution?

Improper Storage?
(e.g., wrong temp, freeze-thaw)

Yes, in stock

Concentration too high for aqueous buffer?

Yes, in working

Action: Warm to 37°C and/or sonicate

Yes

Action: Aliquot and store at -80°C

No, but not aliquoted Action: Prepare a more dilute solution

Yes

Best Practice:
Always prepare fresh before use

No

Click to download full resolution via product page

Caption: Troubleshooting logic for precipitation issues with AM-92016 hydrochloride solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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